Tetradodecylammonium tetrakis(4-chlorophenyl)borate
Tetradodecylammonium tetrakis(4-chlorophenyl)borate
Brand Name:
Vulcanchem
CAS No.:
100581-42-8
VCID:
VC0034904
InChI:
InChI=1S/C48H100N.C24H16BCl4/c1-5-9-13-17-21-25-29-33-37-41-45-49(46-42-38-34-30-26-22-18-14-10-6-2,47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4;26-21-9-1-17(2-10-21)25(18-3-11-22(27)12-4-18,19-5-13-23(28)14-6-19)20-7-15-24(29)16-8-20/h5-48H2,1-4H3;1-16H/q+1;-1
SMILES:
[B-](C1=CC=C(C=C1)Cl)(C2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl.CCCCCCCCCCCC[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC
Molecular Formula:
C72H116BCl4N
Molecular Weight:
1148.3 g/mol
Tetradodecylammonium tetrakis(4-chlorophenyl)borate
CAS No.: 100581-42-8
Main Products
VCID: VC0034904
Molecular Formula: C72H116BCl4N
Molecular Weight: 1148.3 g/mol
| CAS No. | 100581-42-8 |
|---|---|
| Product Name | Tetradodecylammonium tetrakis(4-chlorophenyl)borate |
| Molecular Formula | C72H116BCl4N |
| Molecular Weight | 1148.3 g/mol |
| IUPAC Name | tetradodecylazanium;tetrakis(4-chlorophenyl)boranuide |
| Standard InChI | InChI=1S/C48H100N.C24H16BCl4/c1-5-9-13-17-21-25-29-33-37-41-45-49(46-42-38-34-30-26-22-18-14-10-6-2,47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4;26-21-9-1-17(2-10-21)25(18-3-11-22(27)12-4-18,19-5-13-23(28)14-6-19)20-7-15-24(29)16-8-20/h5-48H2,1-4H3;1-16H/q+1;-1 |
| Standard InChIKey | OKKRVCFTMNLHTL-UHFFFAOYSA-N |
| SMILES | [B-](C1=CC=C(C=C1)Cl)(C2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl.CCCCCCCCCCCC[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC |
| Canonical SMILES | [B-](C1=CC=C(C=C1)Cl)(C2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl.CCCCCCCCCCCC[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC |
| PubChem Compound | 10486428 |
| Last Modified | Nov 11 2021 |
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